Cas no 97600-49-2 (O(1),O(3)-Bis(ethoxycarbonylmethyl)-p-tert-butylcalix[4]arene)

O(1),O(3)-Bis(ethoxycarbonylmethyl)-p-tert-butylcalix[4]arene is a selectively functionalized calix[4]arene derivative featuring ethoxycarbonylmethyl groups at the lower rim positions O(1) and O(3). This modification enhances its utility in supramolecular chemistry, particularly in host-guest interactions and molecular recognition, due to its preorganized cavity and tunable binding properties. The tert-butyl groups at the upper rim improve solubility in organic solvents while maintaining structural rigidity. The compound serves as a versatile intermediate for further derivatization, enabling applications in sensor development, catalysis, and selective ion extraction. Its well-defined conformation and functional-group flexibility make it valuable for designing advanced molecular systems.
O(1),O(3)-Bis(ethoxycarbonylmethyl)-p-tert-butylcalix[4]arene structure
97600-49-2 structure
Product Name:O(1),O(3)-Bis(ethoxycarbonylmethyl)-p-tert-butylcalix[4]arene
CAS No:97600-49-2
MF:C52H68O8
MW:821.091536521912
CID:91144
PubChem ID:10887342
Update Time:2025-11-02

O(1),O(3)-Bis(ethoxycarbonylmethyl)-p-tert-butylcalix[4]arene Chemical and Physical Properties

Names and Identifiers

    • O(1),O(3)-Bis(ethoxycarbonylmethyl)-p-tert-butylcalix[4]arene
    • O(1),O(3)-BIS(CARBETHOXYMETHYL)-P-TERT-BUTYLCALIX(4)ARENE
    • O(1),O(3)-Bis(carbethoxymethyl)-p-tert-butylcalix[4]arene
    • AKOS026705807
    • 97600-49-2
    • Diethyl 2,2'-((15,35,55,75-tetra-tert-butyl-32,72-dihydroxy-1,3,5,7(1,3)-tetrabenzenacyclooctaphane-12,52-diyl)bis(oxy))diacetate
    • ethyl 2-[[5,11,17,23-tetratert-butyl-27-(2-ethoxy-2-oxoethoxy)-26,28-dihydroxy-25-pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaenyl]oxy]acetate
    • F1170-0206
    • ethyl 2-{[5,11,17,23-tetra-tert-butyl-27-(2-ethoxy-2-oxoethoxy)-26,28-dihydroxypentacyclo[19.3.1.1?,?.1?,??.1??,??]octacosa-1(25),3(28),4,6,9,11,13(27),15(26),16,18,21,23-dodecaen-25-yl]oxy}acetate
    • MDL: MFCD00798575
    • Inchi: 1S/C52H68O8/c1-15-57-43(53)29-59-47-35-17-31-21-39(49(3,4)5)23-33(45(31)55)19-37-27-42(52(12,13)14)28-38(48(37)60-30-44(54)58-16-2)20-34-24-40(50(6,7)8)22-32(46(34)56)18-36(47)26-41(25-35)51(9,10)11/h21-28,55-56H,15-20,29-30H2,1-14H3
    • InChI Key: RCVLXPWJVXHCMD-UHFFFAOYSA-N
    • SMILES: O(CC(=O)OCC)C1C2=CC(=CC=1CC1C(=C(C=C(C=1)C(C)(C)C)CC1C=C(C=C(C=1OCC(=O)OCC)CC1C(=C(C=C(C=1)C(C)(C)C)C2)O)C(C)(C)C)O)C(C)(C)C

Computed Properties

  • Exact Mass: 820.49100
  • Monoisotopic Mass: 820.49141912g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 60
  • Rotatable Bond Count: 14
  • Complexity: 1230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14.2
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Color/Form: powder
  • Density: 1.095
  • Melting Point: 182-184°C
  • Boiling Point: 803.6°C at 760 mmHg
  • Flash Point: 219.7°C
  • Refractive Index: 1.549
  • Water Partition Coefficient: Sparingly soluble in water.
  • PSA: 111.52000
  • LogP: 10.84820
  • Solubility: Not determined

O(1),O(3)-Bis(ethoxycarbonylmethyl)-p-tert-butylcalix[4]arene Pricemore >>

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Additional information on O(1),O(3)-Bis(ethoxycarbonylmethyl)-p-tert-butylcalix[4]arene

Comprehensive Guide to O(1),O(3)-Bis(ethoxycarbonylmethyl)-p-tert-butylcalix[4]arene (CAS No. 97600-49-2)

O(1),O(3)-Bis(ethoxycarbonylmethyl)-p-tert-butylcalix[4]arene (CAS No. 97600-49-2) is a highly specialized derivative of calix[4]arene, a well-known macrocyclic compound in supramolecular chemistry. This compound features two ethoxycarbonylmethyl groups at the O(1) and O(3) positions, along with a p-tert-butyl substitution, making it a versatile building block for advanced materials and molecular recognition systems. Its unique structure and functional groups have garnered significant attention in both academic research and industrial applications.

The calix[4]arene scaffold is renowned for its ability to form host-guest complexes, and the introduction of ethoxycarbonylmethyl groups enhances its binding affinity for various substrates. Researchers are particularly interested in O(1),O(3)-Bis(ethoxycarbonylmethyl)-p-tert-butylcalix[4]arene due to its potential in sensor development, drug delivery systems, and catalysis. With the growing demand for smart materials and nanotechnology, this compound is increasingly being explored for its role in molecular encapsulation and selective ion recognition.

One of the most exciting applications of O(1),O(3)-Bis(ethoxycarbonylmethyl)-p-tert-butylcalix[4]arene is in the field of environmental remediation. Recent studies highlight its efficacy in heavy metal detection and wastewater treatment, aligning with global efforts to address pollution and sustainability. The compound's ability to selectively bind toxic ions like lead (Pb²⁺) and cadmium (Cd²⁺) makes it a promising candidate for green chemistry initiatives.

In the pharmaceutical industry, O(1),O(3)-Bis(ethoxycarbonylmethyl)-p-tert-butylcalix[4]arene is being investigated for its potential in drug formulation and controlled release systems. Its macrocyclic structure allows for the encapsulation of bioactive molecules, improving their stability and bioavailability. This has sparked interest in developing targeted therapies for diseases such as cancer and neurodegenerative disorders.

The synthesis of O(1),O(3)-Bis(ethoxycarbonylmethyl)-p-tert-butylcalix[4]arene involves a series of well-optimized steps, including esterification and alkylation reactions. Researchers are continually refining these methods to enhance yield and purity, ensuring the compound meets the stringent requirements of high-end applications. Its CAS No. 97600-49-2 serves as a critical identifier in chemical databases, facilitating procurement and regulatory compliance.

From a commercial perspective, the demand for O(1),O(3)-Bis(ethoxycarbonylmethyl)-p-tert-butylcalix[4]arene is on the rise, driven by advancements in material science and nanotechnology. Suppliers and manufacturers are scaling up production to meet the needs of academic institutions and industrial laboratories. The compound's versatility and performance in niche applications make it a valuable asset in the specialty chemicals market.

In conclusion, O(1),O(3)-Bis(ethoxycarbonylmethyl)-p-tert-butylcalix[4]arene (CAS No. 97600-49-2) stands out as a multifunctional compound with broad applicability in supramolecular chemistry, environmental science, and pharmaceutical research. Its unique properties and adaptability to emerging technologies ensure its continued relevance in cutting-edge scientific endeavors.

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